Cas no 1804707-56-9 (4-Cyano-5-(difluoromethyl)-2-hydroxypyridine)

4-Cyano-5-(difluoromethyl)-2-hydroxypyridine is a versatile heterocyclic compound featuring a pyridine core substituted with a cyano group, a difluoromethyl group, and a hydroxyl group. Its unique structure makes it valuable in pharmaceutical and agrochemical research, particularly as a building block for synthesizing bioactive molecules. The presence of the difluoromethyl group enhances metabolic stability and lipophilicity, while the hydroxyl and cyano groups offer reactive sites for further functionalization. This compound is particularly useful in the development of enzyme inhibitors and fluorinated analogs of biologically active compounds. Its high purity and well-defined reactivity profile ensure reliable performance in synthetic applications.

4-Cyano-5-(difluoromethyl)-2-hydroxypyridine structure

1804707-56-9 structure

Product Name:4-Cyano-5-(difluoromethyl)-2-hydroxypyridine

CAS No:1804707-56-9

MF:C₇H₄F₂N₂O

MW:170.116268157959

CID:4800384

Update Time:2025-06-08

4-Cyano-5-(difluoromethyl)-2-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

- 4-Cyano-5-(difluoromethyl)-2-hydroxypyridine
- Inchi： 1S/C7H4F2N2O/c8-7(9)5-3-11-6(12)1-4(5)2-10/h1,3,7H,(H,11,12)
- InChI Key： VLJNUDNTKCSJLS-UHFFFAOYSA-N
- SMILES： FC(C1=CNC(C=C1C#N)=O)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 322
XLogP3: -0.2
Topological Polar Surface Area: 52.9

4-Cyano-5-(difluoromethyl)-2-hydroxypyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A024003425-250mg	4-Cyano-5-(difluoromethyl)-2-hydroxypyridine	1804707-56-9	97%	250mg	$680.00	2022-04-01
Alichem	A024003425-500mg	4-Cyano-5-(difluoromethyl)-2-hydroxypyridine	1804707-56-9	97%	500mg	$999.60	2022-04-01
Alichem	A024003425-1g	4-Cyano-5-(difluoromethyl)-2-hydroxypyridine	1804707-56-9	97%	1g	$1,831.20	2022-04-01

4-Cyano-5-(difluoromethyl)-2-hydroxypyridine Related Literature

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2. An amplified fluorescence detection of T4 polynucleotide kinase activity based on coupled exonuclease III reaction and a graphene oxide platform†

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Additional information on 4-Cyano-5-(difluoromethyl)-2-hydroxypyridine

4-Cyano-5-(difluoromethyl)-2-hydroxypyridine (CAS No. 1804707-56-9): A Comprehensive Overview

4-Cyano-5-(difluoromethyl)-2-hydroxypyridine (CAS No. 1804707-56-9) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of pyridine derivatives, which are widely studied for their diverse biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties.

The chemical structure of 4-Cyano-5-(difluoromethyl)-2-hydroxypyridine is characterized by a pyridine ring substituted with a cyano group at the 4-position, a difluoromethyl group at the 5-position, and a hydroxyl group at the 2-position. These functional groups contribute to the compound's distinct physicochemical properties, such as high lipophilicity and enhanced metabolic stability, which are crucial for its potential use in drug development.

Recent studies have highlighted the promising biological activities of 4-Cyano-5-(difluoromethyl)-2-hydroxypyridine. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The researchers found that the compound effectively downregulates the expression of these cytokines in both in vitro and in vivo models, suggesting its potential as a therapeutic agent for inflammatory diseases.

In addition to its anti-inflammatory properties, 4-Cyano-5-(difluoromethyl)-2-hydroxypyridine has also shown promising anti-cancer activity. A 2022 study published in Cancer Research demonstrated that this compound selectively targets and induces apoptosis in various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action involves the inhibition of key signaling pathways such as PI3K/Akt and MAPK/ERK, which are frequently dysregulated in cancer cells.

The pharmacokinetic profile of 4-Cyano-5-(difluoromethyl)-2-hydroxypyridine has been extensively studied to evaluate its suitability for clinical applications. Preclinical studies have shown that the compound exhibits favorable oral bioavailability and a long half-life, making it an attractive candidate for oral administration. Furthermore, its low toxicity and high selectivity towards target cells minimize potential side effects, enhancing its safety profile.

The synthetic route for producing 4-Cyano-5-(difluoromethyl)-2-hydroxypyridine has been optimized to ensure high yield and purity. One common method involves the condensation of 3-cyano-2-hydroxybenzaldehyde with difluoromethylamine followed by cyclization to form the pyridine ring. This synthetic approach is scalable and can be adapted for large-scale production, facilitating its commercialization as a pharmaceutical product.

In conclusion, 4-Cyano-5-(difluoromethyl)-2-hydroxypyridine (CAS No. 1804707-56-9) represents a promising lead compound with significant potential in the development of novel therapeutic agents for inflammatory diseases and cancer. Its unique chemical structure and favorable pharmacological properties make it an exciting area of ongoing research in medicinal chemistry and pharmaceutical sciences.